N~2~-(3,4-dimethoxyphenyl)-N~1~-(1-phenylethyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3,4-dimethoxyanilino]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C24H26N2O5S/c1-18(19-10-6-4-7-11-19)25-24(27)17-26(32(28,29)21-12-8-5-9-13-21)20-14-15-22(30-2)23(16-20)31-3/h4-16,18H,17H2,1-3H3,(H,25,27)
• InChI Key: CAPCFLYHJIYCGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN(C2=CC(=C(C=C2)OC)OC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol

Description

N~2~-(3,4-dimethoxyphenyl)-N~1~-(1-phenylethyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as DPTIP, is a small molecule inhibitor that has been extensively studied in recent years due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

DPTIP inhibits the activity of HDACs by binding to a specific pocket in the enzyme and preventing it from interacting with its substrate. This leads to an increase in the acetylation of histones, which in turn regulates the expression of genes involved in various cellular processes.
Biochemical and Physiological Effects
DPTIP has been shown to have a number of biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, the suppression of inflammation, and the improvement of cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPTIP is its specificity for HDACs, which makes it a useful tool for studying the role of these enzymes in various cellular processes. However, its potency and selectivity may vary depending on the cell type and experimental conditions, which can limit its use in certain contexts.

Future Directions

There are several future directions for research on DPTIP, including the development of more potent and selective inhibitors, the investigation of its effects on other enzymes and cellular processes, and the evaluation of its potential as a therapeutic agent in preclinical and clinical studies. Additionally, the use of DPTIP as a tool for studying the epigenetic regulation of gene expression and its role in disease pathogenesis is an area of active research.

Synthesis Methods

DPTIP can be synthesized using a multi-step process that involves the condensation of 3,4-dimethoxybenzaldehyde with phenethylamine, followed by the reaction with p-toluenesulfonyl chloride and glycine. The final product is obtained through recrystallization and purification steps.

Scientific Research Applications

DPTIP has been studied extensively for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs), which are involved in the regulation of gene expression and have been implicated in the development and progression of cancer.